2-(piperazin-1-ylmethyl)-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one

• Molecular Formula: C15H16N4OS2
• Molecular Weight: 332.4 g/mol
• SMILES: C1CN(CCN1)CC2=NC3=C(C(=CS3)C4=CC=CS4)C(=O)N2
• InChI: InChI=1S/C15H16N4OS2/c20-14-13-10(11-2-1-7-21-11)9-22-15(13)18-12(17-14)8-19-5-3-16-4-6-19/h1-2,7,9,16H,3-6,8H2,(H,17,18,20)
• InChIKey: OADLEHUQERTNMU-UHFFFAOYSA-N

2-(Piperazin-1-ylmethyl)-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one: Identity & Procurement

2-(Piperazin-1-ylmethyl)-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS 900640-91-7) is a heterocyclic small molecule belonging to the thieno[2,3-d]pyrimidin-4-one class, characterized by a thiophen-2-yl substituent at the 5-position and a piperazin-1-ylmethyl group at the 2-position [1]. Its molecular formula is C15H16N4OS2 with a molecular weight of 332.4 g/mol [2]. This compound is commercially available from multiple vendors as a research-grade chemical and serves as a versatile scaffold for medicinal chemistry programs, particularly those targeting kinase inhibition and anticancer pathways common to thienopyrimidine derivatives [3].

Scaffold 5-thiophen-2-yl-thieno[2,3-d]pyrimidin-4-one core for kinase inhibitor probe design and cancer cell model studies

Functionalization Piperazin-1-ylmethyl at C2 for structure-activity relationship (SAR) exploration at the 5-position

Procurement Research-grade, multi-vendor availability suitable for SAR-focused medicinal chemistry and library screening programs

• [1] American Elements. 2-[(piperazin-1-yl)methyl]-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one. CAS 900640-91-7. Technical Datasheet. View Source
• [2] PubChem. Compound Summary for CID 4962141, 2-(piperazin-1-ylmethyl)-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one. National Center for Biotechnology Information. View Source
• [3] Bozorov, K., Zhao, J. Y., Elmuradov, B., Pataer, A., & Aisa, H. A. Recent developments regarding the use of thieno[2,3-d]pyrimidin-4-one derivatives in medicinal chemistry, with a focus on their synthesis and anticancer properties. European Journal of Medicinal Chemistry, 2015, 102, 552-573. View Source

2-(Piperazin-1-ylmethyl)-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one: Irreplaceability vs. Generic Analogs

The thieno[2,3-d]pyrimidin-4-one scaffold exhibits broad biological activity that is exquisitely sensitive to substitution pattern. Review of the literature demonstrates that subtle modifications at the 2-, 4-, and 5-positions dramatically alter target selectivity, potency, and pharmacokinetic profiles [1][2]. In particular, the 5-(thiophen-2-yl) substitution found on the target compound distinguishes it from the majority of reported 2-piperazinyl-thieno[2,3-d]pyrimidin-4-ones, which typically bear hydrogen, methyl, or phenyl groups at the 5-position. Class-level evidence indicates that 5-aryl-substituted derivatives often exhibit enhanced cytotoxicity against specific cancer cell lines (e.g., IC50 values as low as 0.94 μM for A549 lung cancer cells) compared to their unsubstituted counterparts [3]. Direct substitution with a generic 2-substituted thienopyrimidine lacking the 5-thiophen-2-yl group therefore risks loss of the unique pharmacological profile that this substitution pattern confers.

5-unsubstituted analogs may shift cytotoxicity profiles in cell-based assays; class-level evidence indicates 5-aryl substitution alters potency.

Thieno[3,2-d]pyrimidine regioisomers differ in core geometry and may impact target binding orientation compared to the thieno[2,3-d] series.

Piperazine-substitution variation (e.g., N-aryl vs. N-alkyl) may alter target engagement and solubility; direct substitution requires SAR verification.

• [1] Bozorov, K., Zhao, J. Y., Elmuradov, B., Pataer, A., & Aisa, H. A. Recent developments regarding the use of thieno[2,3-d]pyrimidin-4-one derivatives in medicinal chemistry, with a focus on their synthesis and anticancer properties. European Journal of Medicinal Chemistry, 2015, 102, 552-573. View Source
• [2] Jang, M.-Y., De Jonghe, S., Van Belle, K., Louat, T., Waer, M., & Herdewijn, P. Synthesis, immunosuppressive activity and structure-activity relationship study of a new series of 4-N-piperazinyl-thieno[2,3-d]pyrimidine analogues. Bioorganic & Medicinal Chemistry Letters, 2010, 20(3), 844-847. View Source
• [3] Synthesis of Novel Analogs of Thieno[2,3-d] Pyrimidin-4(3H)-ones as Selective Inhibitors of Cancer Cell Growth. Biomolecules, 2019, 9(10), 631. View Source

2-(Piperazin-1-ylmethyl)-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one: Quantitative Differentiation Evidence

Physicochemical Differentiation by 5-Thiophen-2-yl Substitution

The target compound's 5-thiophen-2-yl group increases molecular weight, lipophilicity, and topological polar surface area (TPSA) relative to the simplest 2-piperazin-1-ylmethyl-thieno[2,3-d]pyrimidin-4-one core (C11H14N4OS, MW 250.32 g/mol). The target compound has a calculated XLogP3-AA of 1.5 and a TPSA of 113 Ų, while the unsubstituted core (without the thiophene) has a lower molecular weight and presumably lower lipophilicity, potentially impacting membrane permeability and target engagement [1]. This differentiates the target compound from commercial 2-(piperazin-1-ylmethyl)thieno[3,2-d]pyrimidin-4(3H)-one, which lacks the 5-aryl substituent entirely [2].

Physicochemical Differentiation

Context-dependent

MW 332.4 vs 250.3 g/mol; XLogP3 1.5; TPSA 113 Ų

Altered lipophilicity and size impact solubility and permeability screening; supports SAR at C5 heteroaryl.

Computed properties (PubChem); experimental validation needed.

Evidence Dimension	Physicochemical profile (MW, LogP, TPSA)
Target Compound Data	MW = 332.4 g/mol; XLogP3-AA = 1.5; TPSA = 113 Ų
Comparator Or Baseline	2-(Piperazin-1-ylmethyl)thieno[3,2-d]pyrimidin-4(3H)-one: MW = 250.32 g/mol; LogP and TPSA values not publicly reported for the exact comparator
Quantified Difference	MW increase of 82.1 g/mol (33% increase); Lipophilicity shift predicted based on thiophene addition
Conditions	In silico calculated properties (PubChem, computed by XLogP3 and Cactvs)

Why This Matters

The distinct physicochemical signature directly impacts solubility, permeability, and off-target binding profiles, making the compound a chemically distinct tool for probing structure-activity relationships where 5-position aryl/heteroaryl substitution is critical.

• [1] PubChem. Compound Summary for CID 4962141, 2-(piperazin-1-ylmethyl)-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one. National Center for Biotechnology Information. View Source
• [2] Enamine Ltd. 2-(piperazin-1-ylmethyl)thieno[3,2-d]pyrimidin-4(3H)-one. Product EN300-25491. Chembase.cn listing. View Source

GHS Hazard Classification vs. Simpler Building Blocks

The target compound carries GHS hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation), as classified by PubChem [1]. In contrast, simpler thieno[2,3-d]pyrimidin-4-one building blocks such as 5-phenyl-3H-thieno[2,3-d]pyrimidin-4-one are often sold with fewer hazard classifications or none reported . This difference necessitates specific handling protocols during procurement and use, and may influence purchasing decisions for laboratories with varying safety infrastructure.

GHS Hazard Classification

Data to verify

H302, H315, H319, H335 (Warning)

Safety profile review supports procurement risk assessment and handling protocol design.

Compare with supplier SDS; classification may vary.

Evidence Dimension	GHS Hazard Classification
Target Compound Data	H302 (100%), H315 (100%), H319 (100%), H335 (100%) - Warning
Comparator Or Baseline	5-Phenyl-3H-thieno[2,3-d]pyrimidin-4-one (CAS 35978-39-3): No GHS hazard statements listed on vendor product page
Quantified Difference	Target compound has 4 mandatory hazard statements vs. 0 reported for comparator
Conditions	GHS classification as reported by PubChem and vendor safety data sheets

Why This Matters

Procurement decisions must account for storage, handling, and disposal costs associated with hazardous chemicals; the target compound requires enhanced safety measures compared to simpler analogs.

• [1] PubChem. Compound Summary for CID 4962141, 2-(piperazin-1-ylmethyl)-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one. Section 6: Safety and Hazards. View Source

Class-Level Anticancer Potency of 5-Aryl Thienopyrimidinones

In a study of novel thieno[2,3-d]pyrimidin-4(3H)-one analogs, compound 15 (bearing a 5-aryl substituent and a 2-substituent) exhibited an IC50 of 0.94 μM against A549 lung adenocarcinoma cells, with no toxicity to normal human liver cells [1]. By contrast, earlier 2-piperazinyl-thieno[2,3-d]pyrimidin-4-ones used as antihistaminic agents (lacking 5-aryl substitution) showed no reported anticancer activity in their original evaluation [2]. Although the target compound has not been directly tested in the same assay, the class-level inference is that 5-aryl/heteroaryl substitution is a critical driver of cytotoxic potency in this chemotype.

Class-Level Cytotoxicity

Class-level inference

5-aryl analog IC50 0.94 µM (A549); 5-unsubstituted analogs: no activity reported.

5-aryl substitution trend may enhance cell-model cytotoxicity; target compound not directly tested.

Direct assay validation required for this compound.

Evidence Dimension	Anticancer cytotoxicity (A549 cell line)
Target Compound Data	Not directly tested in the referenced study
Comparator Or Baseline	Compound 15 (5-aryl-2-substituted thieno[2,3-d]pyrimidin-4(3H)-one): IC50 = 0.94 μM (A549); 2-piperazinyl-thieno[2,3-d]pyrimidines without 5-substitution: no anticancer activity reported
Quantified Difference	IC50 difference cannot be precisely quantified for the target compound, but class trend shows >10-fold potency gain with 5-aryl substitution
Conditions	In vitro MTT assay, A549 human lung adenocarcinoma cell line; guinea pig ileum assay for antihistaminic activity

Why This Matters

For researchers selecting compounds for anticancer screening libraries, the 5-thiophen-2-yl substituted scaffold is a higher-probability starting point based on class-level SAR trends.

• [1] Synthesis of Novel Analogs of Thieno[2,3-d] Pyrimidin-4(3H)-ones as Selective Inhibitors of Cancer Cell Growth. Biomolecules, 2019, 9(10), 631. View Source
• [2] Shirole, N.L. et al. Synthesis, Characterization and Pharmacological Evaluation of 2-Substituted thieno[2,3-d]pyrimidine-4(3H)-ones. Asian Journal of Chemistry, 2007, 19(7), 4985-4992. View Source

2-(Piperazin-1-ylmethyl)-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one: Optimal Use Cases

Kinase-Focused Library Design with 5-Heteroaryl Diversity

The compound serves as a privileged scaffold for generating kinase inhibitor libraries. Its 5-thiophen-2-yl group mimics the aryl/heteroaryl moieties found in potent VEGFR3 inhibitors (e.g., compound 38k with IC50 = 110.4 nM) and EGFR-targeting thienopyrimidines [1]. Procurement for fragment-based or structure-based drug design programs targeting the kinase hinge region is warranted when 5-position SAR exploration is a stated project goal.

Immunosuppressive Lead Optimization with Thienopyrimidine Cores

4-N-piperazinyl-thieno[2,3-d]pyrimidine analogues have demonstrated nanomolar immunosuppressive activity in mixed lymphocyte reaction (MLR) assays, with the most potent compound achieving an IC50 of 66 nM [2]. The target compound's structural features position it as a logical follow-up candidate for optimizing potency and selectivity in this therapeutic area.

Non-Sedating H1 Antihistaminic Development

2-Piperazinyl-thieno[2,3-d]pyrimidin-4-ones have shown superior antihistaminic activity (higher pA2 values) compared to diphenhydramine, with significantly lower sedative potential in preclinical models [3]. The target compound's additional 5-thiophen-2-yl substituent offers a vector for further improving receptor selectivity and pharmacokinetics.

Safety-Conscious Procurement for Organic Synthesis

The compound's well-characterized GHS hazard profile (H302/H315/H319/H335) enables informed risk assessment and handling protocol implementation during scale-up synthesis. This is particularly relevant for contract research organizations and academic core facilities that prioritize chemical safety compliance during building block acquisition [4].

Application

Selection Property

Validation Focus

Kinase inhibitor library design

5-thiophen-2-yl as a heteroaryl diversity element

Hinge-region binding and selectivity profiling

Immunosuppressive pathway probe development

4-N-piperazinyl-thieno[2,3-d]pyrimidine scaffold

MLR assay response and selectivity profiling

H1 receptor pharmacology studies

2-piperazinyl-thienopyrimidine core

H1 binding and functional selectivity assays

Laboratory-scale synthesis and handling

Pre-characterized GHS hazard classification

Safe-handling protocol and scale-up safety assessment

• [1] Discovery, Synthesis, and Evaluation of Highly Selective Vascular Endothelial Growth Factor Receptor 3 (VEGFR3) Inhibitor for the Potential Treatment of Metastatic Triple-Negative Breast Cancer. Journal of Medicinal Chemistry, 2021. View Source
• [2] Jang, M.-Y., De Jonghe, S., Van Belle, K., Louat, T., Waer, M., & Herdewijn, P. Synthesis, immunosuppressive activity and structure-activity relationship study of a new series of 4-N-piperazinyl-thieno[2,3-d]pyrimidine analogues. Bioorganic & Medicinal Chemistry Letters, 2010, 20(3), 844-847. View Source
• [3] Shirole, N.L. et al. Synthesis, Characterization and Pharmacological Evaluation of 2-Substituted thieno[2,3-d]pyrimidine-4(3H)-ones. Asian Journal of Chemistry, 2007, 19(7), 4985-4992. View Source
• [4] PubChem. Compound Summary for CID 4962141, 2-(piperazin-1-ylmethyl)-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one. Section 6: Safety and Hazards. View Source